Cas no 104124-73-4 (1H-1,5-Benzodiazepine,2-(3-chlorophenyl)-2,3,4,5-tetrahydro-4-phenyl-, cis-)
104124-73-4 structure
Product Name:1H-1,5-Benzodiazepine,2-(3-chlorophenyl)-2,3,4,5-tetrahydro-4-phenyl-, cis-
CAS No:104124-73-4
MF:C21H19ClN2
MW:334.841964006424
CID:1147462
Update Time:2024-07-27
1H-1,5-Benzodiazepine,2-(3-chlorophenyl)-2,3,4,5-tetrahydro-4-phenyl-, cis- Chemical and Physical Properties
Names and Identifiers
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- 1H-1,5-Benzodiazepine,2-(3-chlorophenyl)-2,3,4,5-tetrahydro-4-phenyl-, cis-
- 1H-1,5-Benzodiazepine, 2-(3-chlorophenyl)-2,3,4,5-tetrahydro-4-phenyl-, cis- (9CI)
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- Inchi: 1S/C21H19ClN2/c22-17-10-6-9-16(13-17)21-14-20(15-7-2-1-3-8-15)23-18-11-4-5-12-19(18)24-21/h1-13,20-21,23-24H,14H2/t20-,21+/m1/s1
- InChI Key: NIPOHCRFPMOTPC-RTWAWAEBSA-N
- SMILES: N1C2=CC=CC=C2N[C@@H](C2=CC=CC=C2)C[C@H]1C1=CC=CC(Cl)=C1
Computed Properties
- Exact Mass: 334.12387
Experimental Properties
- Density: 1.169±0.06 g/cm3(Predicted)
- Boiling Point: 522.3±50.0 °C(Predicted)
- PSA: 24.06
- pka: 7.33±0.60(Predicted)
1H-1,5-Benzodiazepine,2-(3-chlorophenyl)-2,3,4,5-tetrahydro-4-phenyl-, cis- Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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